![molecular formula C23H30N2O3 B3831974 1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-4-(4-isopropoxybenzyl)piperazine](/img/structure/B3831974.png)
1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-4-(4-isopropoxybenzyl)piperazine
Overview
Description
1-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-4-(4-isopropoxybenzyl)piperazine, commonly known as BDBP, is a synthetic compound that belongs to the class of piperazine derivatives. BDBP has attracted the attention of researchers due to its potential applications in scientific research.
Mechanism of Action
BDBP acts as a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of reward and motivation. By blocking the activity of this receptor, BDBP may reduce the reinforcing effects of drugs of abuse and decrease the risk of relapse in individuals with drug addiction.
Biochemical and Physiological Effects:
BDBP has been shown to modulate the release of dopamine in the brain, which is involved in the regulation of mood, motivation, and reward. BDBP has also been shown to affect the levels of other neurotransmitters, such as serotonin and norepinephrine, which are involved in the regulation of mood and anxiety.
Advantages and Limitations for Lab Experiments
BDBP has several advantages for use in lab experiments. It has a high affinity for the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in drug addiction and other neurological disorders. However, BDBP has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for research on BDBP. One area of interest is the development of more potent and selective dopamine D3 receptor antagonists for the treatment of drug addiction and other neurological disorders. Another area of interest is the development of new imaging agents for the dopamine D3 receptor that can be used for diagnostic and therapeutic purposes. Finally, there is a need for further research on the safety and toxicity of BDBP, particularly at high doses.
Scientific Research Applications
BDBP has been extensively studied for its potential applications in scientific research. It has been shown to have a high affinity for the dopamine D3 receptor, which makes it a potential candidate for the treatment of drug addiction and other neurological disorders. BDBP has also been studied for its potential use as a PET radiotracer for imaging the dopamine D3 receptor in vivo.
properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-[(4-propan-2-yloxyphenyl)methyl]piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O3/c1-18(2)27-20-9-7-19(8-10-20)15-24-11-13-25(14-12-24)16-21-17-26-22-5-3-4-6-23(22)28-21/h3-10,18,21H,11-17H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSGXVNCXEBEUMH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)CN2CCN(CC2)CC3COC4=CC=CC=C4O3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.